Cas no 5779-99-7 (2-Methoxypiperonal)

• Product Name: 2-Methoxypiperonal
• CAS No: 5779-99-7
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 344137
• PubChem ID: 10197946
• Update Time: 2025-05-20

2-Methoxypiperonal Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde, 4-methoxy-
• 2-Methoxypiperonal
• 4-Methoxy-1,3-benzodioxole-5-carbaldehyde
• DTXSID90436632
• OOUVEYDKXFXWDO-UHFFFAOYSA-N
• 4-Methoxybenzo[d][1,3]dioxole-5-carbaldehyde
• 5779-99-7
• 2-methoxy-3,4-methylenedioxybenzaldehyde
• F70854
• 2-Methoxy-3.4-methylendioxy-benzaldehyd
• AKOS022505361
• SCHEMBL8488782

• Inchi： 1S/C9H8O4/c1-11-8-6(4-10)2-3-7-9(8)13-5-12-7/h2-4H,5H2,1H3
• InChI Key： OOUVEYDKXFXWDO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C=O)=C(C1=2)OC

Computed Properties

• Exact Mass: 180.04224
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Additional information on 2-Methoxypiperonal

2-Methoxypiperonal (CAS No: 5779-99-7)

2-Methoxypiperonal, also known as 4-methoxy-3-buten-2-one, is a versatile organic compound with the CAS registry number 5779-99-7. This compound belongs to the class of piperidones, which are six-membered cyclic ketones. The molecule features a methoxy group attached to the piperidone ring, contributing to its unique chemical properties and applications. Recent studies have highlighted its potential in various fields, including pharmaceuticals, agriculture, and biotechnology.

The chemical structure of 2-methoxypiperonal consists of a six-membered ring with one oxygen atom in the ring (making it a lactam) and a ketone group. The methoxy group (-OCH3) is attached at the 2-position of the ring, which influences its reactivity and solubility properties. This compound is synthesized through various methods, including alkylation of cyclic ketones and enzymatic catalysis, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

One of the most significant applications of 2-methoxypiperonal is in the synthesis of bioactive compounds. Researchers have utilized this compound as an intermediate in the production of antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. For instance, studies published in 2023 have demonstrated its role in synthesizing compounds that exhibit potent activity against multidrug-resistant bacteria, making it a valuable asset in the fight against antibiotic resistance.

In the field of agriculture, 2-methoxypiperonal has shown promise as a component in plant growth regulators. Its ability to modulate plant hormone signaling pathways has led to increased crop yields and improved stress tolerance in various agricultural settings. Recent field trials have highlighted its effectiveness in enhancing drought resistance in staple crops such as rice and wheat, which is particularly relevant given the challenges posed by climate change.

The biotechnological applications of 2-methoxypiperonal are also expanding rapidly. It serves as a substrate for enzymes involved in biosynthesis pathways, enabling the production of high-value compounds such as flavorants, fragrances, and pharmaceutical intermediates. For example, researchers have engineered microbial strains capable of converting 2-methoxypiperonal into complex natural products with therapeutic potential, showcasing its role in sustainable bioprocessing.

From a safety standpoint, recent toxicological studies have evaluated the potential risks associated with exposure to 2-methoxypiperonal. These studies indicate that while it exhibits low acute toxicity, long-term exposure may require further investigation to fully understand its effects on human health and the environment. Regulatory bodies are increasingly emphasizing the importance of comprehensive risk assessments for chemicals like this to ensure their safe use across industries.

In conclusion, 2-methoxypiperonal (CAS No: 5779-99-7) is a multifaceted compound with a wide range of applications across various sectors. Its unique chemical properties and versatility make it an invaluable tool in modern science and industry. As research continues to uncover new uses and optimize its production processes, this compound is poised to play an even greater role in addressing global challenges in health, agriculture, and sustainability.